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Compound of Interest

Compound Name: (+)-Di-p-toluoyl-D-tartaric Acid

Cat. No.: B7777039 Get Quote

An In-depth Technical Guide to (+)-Di-p-toluoyl-D-tartaric Acid

For researchers, scientists, and drug development professionals, (+)-Di-p-toluoyl-D-tartaric
acid is a crucial chiral resolving agent. This guide provides comprehensive data on its chemical

properties, applications, and relevant experimental protocols.

Core Chemical Data
(+)-Di-p-toluoyl-D-tartaric acid is commercially available in both anhydrous and monohydrate

forms. The key identifiers and molecular weights for each are distinct and essential for accurate

experimental design and stoichiometric calculations.

Form CAS Number Molecular Formula
Molecular Weight (
g/mol )

Anhydrous 32634-68-7 C₂₀H₁₈O₈ 386.35[1][2]

Monohydrate 71607-31-3 C₂₀H₂₀O₉ 404.37[3][4]

Applications in Chiral Resolution
(+)-Di-p-toluoyl-D-tartaric acid is widely employed in the separation of enantiomers, a critical

step in the development of stereochemically pure pharmaceuticals. Its utility stems from its

ability to form diastereomeric salts with racemic mixtures of bases, such as amines. These
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diastereomeric salts exhibit different physical properties, most notably solubility, which allows

for their separation by fractional crystallization.

A common application is in the resolution of racemic amines. The process typically involves the

following steps:

Salt Formation: The racemic amine is reacted with (+)-di-p-toluoyl-D-tartaric acid in a

suitable solvent. This results in the formation of two diastereomeric salts.

Fractional Crystallization: Due to differences in solubility, one of the diastereomeric salts will

preferentially crystallize out of the solution upon cooling or solvent evaporation.

Isolation and Purification: The crystallized salt is isolated by filtration.

Liberation of the Enantiomer: The purified diastereomeric salt is then treated with a base to

liberate the desired enantiomer of the amine, and the chiral resolving agent can be

recovered and recycled.

Experimental Workflow: Chiral Resolution of a
Racemic Amine
The following diagram illustrates a typical workflow for the chiral resolution of a racemic amine

using (+)-di-p-toluoyl-D-tartaric acid.
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Step 1: Diastereomeric Salt Formation

Step 2: Fractional Crystallization

Step 3: Isolation and Purification

Step 4: Liberation of Enantiomer
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Caption: Workflow for Chiral Resolution of Amines.
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Synthesis Protocol
A general procedure for the synthesis of (+)-D-di-p-toluoyltartaric acid involves the reaction of

D-tartaric acid with p-toluoyl chloride.

Materials:

D-tartaric acid

Toluene

Copper sulfate (catalyst)

p-Toluoyl chloride

Procedure:

A mixture of D-tartaric acid and toluene is prepared in a three-necked flask.

A catalytic amount of copper sulfate is added to the mixture with stirring.

p-Toluoyl chloride is slowly added dropwise over a period of several hours.

The reaction is allowed to proceed for an extended period after the addition is complete.

Upon completion, the mixture is separated, typically by centrifugation, to isolate the product.

[1]

This technical guide provides a foundational understanding of (+)-di-p-toluoyl-D-tartaric acid
for its effective application in research and development. For specific applications, further

optimization of solvent systems, temperature, and stoichiometry is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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